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Compound of Interest

Compound Name: GSK963

Cat. No.: B10798888

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with GSK963, a potent and selective inhibitor of
receptor-interacting serine/threonine-protein kinase 1 (RIPK1). Adherence to these procedures
Is critical for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

When handling GSK963, a thorough risk assessment should be conducted. The following
personal protective equipment is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specification Purpose
Tightly fitting, Protects eyes from
Eye Protection Safety Goggles compliant with EN 166  splashes of the

or equivalent.[1]

chemical.[1][2]

Hand Protection

Chemical-resistant

Nitrile or other
appropriate material,

tested against the

Prevents skin contact

Gloves - ) and absorption.[4]
specific chemical.[2]
[3]
Long-sleeved,
preferably disposable Protects skin and

] Laboratory ) )
Body Protection or made of a material personal clothing from
Coat/Gown

with proven

resistance.[3][4]

contamination.[2]

Respiratory Protection

Not generally required
with adequate

ventilation.

Use a NIOSH-
approved respirator if
there is a risk of
generating dust or

aerosols.[4]

Prevents inhalation of
the compound,
especially in powder
form.[4]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of GSK963.
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Aspect Procedure Rationale
Ensures the integrity of the
o Inspect the package for any
Receiving product and prevents

damage or leaks upon arrival.

accidental exposure.

Storage (Solid)

Store in a dry, dark place at
-20°C for long-term storage

(months to years).[5]

GSK963 is stable for at least

two years when stored

properly.[6]

Storage (Solution)

Store stock solutions at -20°C
for up to one year or -80°C for

up to two years.[6]

Prevents degradation of the

compound in solution.

Handle in a well-ventilated

area, preferably in a chemical

Minimizes the risk of

Handling ) ) )
fume hood, especially when inhalation.
working with the solid form.
Weigh the solid compound in _
o Prevents the generation and
Weighing an enclosed balance or a )
) dispersal of dust.
ventilated enclosure.
In case of a spill, wear
appropriate PPE, absorb the ) )
] o ] Contains the spill and prevents
Spills spill with inert material, and

place it in a sealed container

for disposal.

widespread contamination.

Disposal Plan

All waste containing GSK963 must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations.
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Waste Type

Disposal Procedure

Solid GSK963

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions containing GSK963

Collect in a labeled, sealed, and leak-proof
container for liquid hazardous chemical waste.

Do not pour down the drain.

Contaminated Materials

All disposable labware (e.g., pipette tips, tubes,
gloves) that has come into contact with GSK963
should be collected in a designated hazardous

waste container.

Experimental Protocols

Below are detailed methodologies for preparing GSK963 solutions for common experimental

applications.

In Vitro Solution Preparation

GSK963 is soluble in DMSO.[5][7][8][9]

Objective: To prepare a stock solution of GSK963 for cell-based assays.

Materials:

GSK963 solid

Procedure:

Dimethyl sulfoxide (DMSO), anhydrous
Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

o Allow the GSK963 vial to equilibrate to room temperature before opening.
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» Weigh the required amount of GSK963 solid in a sterile microcentrifuge tube.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex or sonicate the solution to ensure complete dissolution.[9]
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C.[6]

In Vivo Formulation

For animal studies, GSK963 can be formulated for intraperitoneal (IP) injection.
Objective: To prepare a formulation of GSK963 for administration to mice.
Materials:

GSK963 solid

DMSO

Corn Qil

Sterile tubes

Calibrated pipettes and sterile tips

Procedure:

e Prepare a stock solution of GSK963 in DMSO (e.g., 25 mg/mL).

e For a final solution, add 10% DMSO stock solution to 90% Corn Oil.[6][10]

e Mix thoroughly until a clear solution is obtained.[6] This protocol can yield a clear solution of
> 2.5 mg/mL.[6][10]
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o Administer the formulation to the animal at the desired dosage (e.g., 0.2 mg/kg, 2 mg/kg, or
10 mg/kq).[6]

Visual Guides
GSK963 Handling Workflow

The following diagram outlines the key steps and decision points for safely handling GSK963
from receipt to disposal.
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Caption: Workflow for safe handling of GSK963.
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GSK963 Signaling Pathway Inhibition

GSK963 is a potent inhibitor of RIPK1, a key kinase in the necroptosis signaling pathway.

Extracellular

()

Cell Membrane

TNF Receptor

nhibits

"y,

Click to download full resolution via product page

Caption: GSK963 inhibits RIPK1-mediated necroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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